98-27-1

4-tert-Butyl-2-methylphenol

In Stock

• CAS RN:
• 98-27-1

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-8-7-9(11(2,3)4)5-6-10(8)12/h5-7,12H,1-4H3

• InChIKey:
• SNKLPZOJLXDZCW-UHFFFAOYSA-N

• 4-tert-Butyl-2-methylphenol, also known as 4-tert-Butyl-2-methylphenol, is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.

2-Hydroxy-4-methylbenzaldehyde

In Stock

• CAS RN:
• 698-27-1

• Formula:
• C8H8O2

• InChI:
• InChI=1S/C8H8O2/c1-6-2-3-7(5-9)8(10)4-6/h2-5,10H,1H3

• InChIKey:
• JODRRPJMQDFCBJ-UHFFFAOYSA-N

• 2-Hydroxy-4-methylbenzaldehyde, also known as 4-methyl salicylaldehyde or 2, 4-cresotaldehyde, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group. 2-Hydroxy-4-methylbenzaldehyde exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-hydroxy-4-methylbenzaldehyde is primarily located in the cytoplasm. 2-Hydroxy-4-methylbenzaldehyde has an almond, bitter, and phenolic taste.

3,7-Dimethyloctanoic acid

In Stock

• CAS RN:
• 5698-27-1

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-8(2)5-4-6-9(3)7-10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)

• InChIKey:
• DGGBNSXAFVNQJU-UHFFFAOYSA-N

• 3,7-Dimethyloctanoic acid is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.26 g/mol. The purity is usually 95%.

(2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone

• CAS RN:
• 5298-27-1

• Formula:
• C14H12O4

• InChI:
• InChI=1S/C14H12O4/c1-18-11-5-2-9(3-6-11)14(17)12-7-4-10(15)8-13(12)16/h2-8,15-16H,1H3

• InChIKey:
• UYHXBHCQVUQRGY-UHFFFAOYSA-N

• (2,4-Dihydroxyphenyl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.

2,6-Dimethyl-4,5-dihydropyridazin-3(2H)-one

In Stock

• CAS RN:
• 39998-27-1

• Formula:
• C6H10N2O

• InChI:
• InChI=1S/C6H10N2O/c1-5-3-4-6(9)8(2)7-5/h3-4H2,1-2H3

• InChIKey:
• UVUMWFKDIBAAGY-UHFFFAOYSA-N

• 2,6-Dimethyl-4,5-dihydropyridazin-3(2H)-one is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.

Phenylephrine tartrate

• CAS RN:
• 13998-27-1

• Formula:
• C13H19NO8

• InChI:
• InChI=1S/C9H13NO2.C4H6O6/c1-10-6-9(12)7-3-2-4-8(11)5-7;5-1(3(7)8)2(6)4(9)10/h2-5,9-12H,6H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t9-;1-,2-/m11/s1

• InChIKey:
• NHKOTKKHHYKARN-KZKMUFAMSA-N

• Phenylephrine tartrate, also known as Phenylephrine tartrate, is a useful research compound. Its molecular formula is C13H19NO8 and its molecular weight is 317.294. The purity is usually 95%.

1-Chloro-7-methoxynaphthalene

• CAS RN:
• 550998-27-1

• Formula:
• C11H9ClO

• InChI:
• InChI=1S/C11H9ClO/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h2-7H,1H3

• InChIKey:
• JDSWHTLMVDIJJD-UHFFFAOYSA-N

• 1-Chloro-7-methoxynaphthalene is a useful research compound. Its molecular formula is C11H9ClO and its molecular weight is 192.64 g/mol. The purity is usually 95%.

5-benzyl-3-(4-ethoxyphenyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

Usually In Stock

• CAS RN:
• 872198-27-1

• Formula:
• C27H23N3O3

• InChI:
• InChI=1S/C27H23N3O3/c1-2-31-20-10-8-19(9-11-20)26-22-17-30(16-18-6-4-3-5-7-18)23-15-25-24(32-12-13-33-25)14-21(23)27(22)29-28-26/h3-11,14-15,17H,2,12-13,16H2,1H3

• InChIKey:
• SFKYQTYNBZTSDY-UHFFFAOYSA-N

• 5-benzyl-3-(4-ethoxyphenyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C27H23N3O3 and its molecular weight is 437.499. The purity is usually 95%.

N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 872998-27-1

• Formula:
• C21H20ClN5O2S2

• InChI:
• InChI=1S/C21H20ClN5O2S2/c1-15-6-8-17(9-7-15)31(28,29)23-13-12-20-25-24-19-10-11-21(26-27(19)20)30-14-16-4-2-3-5-18(16)22/h2-11,23H,12-14H2,1H3

• InChIKey:
• VWAYFBAGDAOCTM-UHFFFAOYSA-N

• N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H20ClN5O2S2 and its molecular weight is 473.99. The purity is usually 95%.

2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide

In Stock

• CAS RN:
• 932998-27-1

• Formula:
• C12H18N4OS

• InChI:
• InChI=1S/C12H18N4OS/c17-10(8-9-4-2-1-3-5-9)13-11-14-15-12-16(11)6-7-18-12/h9H,1-8H2,(H,13,14,17)

• InChIKey:
• ZLVBRODKTDLLBH-UHFFFAOYSA-N

• 2-cyclohexyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide is a useful research compound. Its molecular formula is C12H18N4OS and its molecular weight is 266.37 g/mol. The purity is usually 95%.

Hexacyclo[4.4.0.0~2,5~.0~3,9~.0~4,8~.0~7,10~]decane-1-carbonyl chloride

• CAS RN:
• 107698-27-1

• Formula:
• C11H9ClO

• InChI:
• InChI=1S/C11H9ClO/c12-10(13)11-7-3-1-2-4(3)8(11)6(2)9(11)5(1)7/h1-9H

• InChIKey:
• RWCJCBSNGYATJL-UHFFFAOYSA-N

• Hexacyclo[4.4.0.0~2,5~.0~3,9~.0~4,8~.0~7,10~]decane-1-carbonyl chloride, also known as Hexacyclo[4.4.0.0~2,5~.0~3,9~.0~4,8~.0~7,10~]decane-1-carbonyl chloride, is a useful research compound. Its molecular formula is C11H9ClO and its molecular weight is 192.642. The purity is usually 95%.

(4-Isobutyrylphenyl)boronic acid

In Stock

• CAS RN:
• 186498-27-1

• Formula:
• C10H13BO3

• InChI:
• InChI=1S/C10H13BO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3

• InChIKey:
• CFUNNCDOCRSHJT-UHFFFAOYSA-N

• (4-Isobutyrylphenyl)boronic acid, also known as (4-Isobutyrylphenyl)boronic acid, is a useful research compound. Its molecular formula is C10H13BO3 and its molecular weight is 192.02 g/mol. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide

In Stock

• CAS RN:
• 1019098-27-1

• Formula:
• C23H20N6O3

• InChI:
• InChI=1S/C23H20N6O3/c1-14-11-15(2)29(28-14)22-10-9-21(26-27-22)24-17-4-6-18(7-5-17)25-23(30)16-3-8-19-20(12-16)32-13-31-19/h3-12H,13H2,1-2H3,(H,24,26)(H,25,30)

• InChIKey:
• OQNDZJAZWMWJLT-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2H-1,3-benzodioxole-5-carboxamide is a useful research compound. Its molecular formula is C23H20N6O3 and its molecular weight is 428.4 g/mol. The purity is usually 95%.

Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate

In Stock

• CAS RN:
• 1378698-27-1

• Formula:
• C6H10ClNO4

• InChI:
• InChI=1S/C6H10ClNO4/c1-2-11-5(9)3-8-6(10)12-4-7/h2-4H2,1H3,(H,8,10)

• InChIKey:
• DJRMGWLTIZGAOF-UHFFFAOYSA-N

• Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate is a useful research compound. Its molecular formula is C6H10ClNO4 and its molecular weight is 195.6. The purity is usually 95%.

Rel-((1R,2R)-2-cyanocyclopropyl)methanesulfonyl chloride

In Stock

• CAS RN:
• 2230798-27-1

• Formula:
• C5H6ClNO2S

• InChI:
• InChI=1S/C5H6ClNO2S/c6-10(8,9)3-5-1-4(5)2-7/h4-5H,1,3H2/t4-,5-/m0/s1

• InChIKey:
• WKNVLVDCXSBSBC-WHFBIAKZSA-N

• Rel-((1R,2R)-2-cyanocyclopropyl)methanesulfonyl chloride is a useful research compound. Its molecular formula is C5H6ClNO2S and its molecular weight is 179.62. The purity is usually 95%.

Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate

Usually In Stock

• CAS RN:
• 2361898-27-1

• Formula:
• C21H28N2O4

• InChI:
• InChI=1S/C21H28N2O4/c1-5-18(24)22-16-11-9-14(10-12-16)19(25)23-17-8-6-7-15(13-17)20(26)27-21(2,3)4/h5,9-12,15,17H,1,6-8,13H2,2-4H3,(H,22,24)(H,23,25)/t15-,17+/m1/s1

• InChIKey:
• JSOZPJOUKHEPGA-WBVHZDCISA-N

• Tert-butyl (1R,3S)-3-[[4-(prop-2-enoylamino)benzoyl]amino]cyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C21H28N2O4 and its molecular weight is 372.465. The purity is usually 95%.